Cas no 794533-54-3 (3-Ethynylpiperidine)
3-Ethynylpiperidine structure
Product Name:3-Ethynylpiperidine
CAS No:794533-54-3
MF:C7H11N
MW:109.168941736221
MDL:MFCD11520313
CID:827383
PubChem ID:21963858
Update Time:2025-04-19
3-Ethynylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethynylpiperidine
- 794533-54-3
- P11150
- CS-0057262
- PJNBXBSBAMXYKY-UHFFFAOYSA-N
- PB26666
- SCHEMBL2325335
- FT-0715614
- EN300-216181
- DTXSID20620880
- AKOS006323670
- 2199320-87-9
- 2306254-93-1
- (3R)-3-ethynylpiperidine
- (3S)-3-ethynylpiperidine
- DB-002272
-
- MDL: MFCD11520313
- Inchi: 1S/C7H11N/c1-2-7-4-3-5-8-6-7/h1,7-8H,3-6H2
- InChI Key: PJNBXBSBAMXYKY-UHFFFAOYSA-N
- SMILES: N1CCCC(C#C)C1
Computed Properties
- Exact Mass: 109.089149355g/mol
- Monoisotopic Mass: 109.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 12Ų
3-Ethynylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM370710-1g |
3-Ethynylpiperidine |
794533-54-3 | 95%+ | 1g |
$671 | 2022-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127902-100mg |
3-Ethynylpiperidine |
794533-54-3 | 98% | 100mg |
¥1366.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127902-250mg |
3-Ethynylpiperidine |
794533-54-3 | 98% | 250mg |
¥2180.00 | 2024-07-28 | |
| Enamine | EN300-216181-0.05g |
3-ethynylpiperidine |
794533-54-3 | 0.05g |
$211.0 | 2023-09-16 | ||
| Enamine | EN300-216181-0.1g |
3-ethynylpiperidine |
794533-54-3 | 0.1g |
$220.0 | 2023-09-16 | ||
| Enamine | EN300-216181-0.25g |
3-ethynylpiperidine |
794533-54-3 | 0.25g |
$231.0 | 2023-09-16 | ||
| Enamine | EN300-216181-0.5g |
3-ethynylpiperidine |
794533-54-3 | 0.5g |
$240.0 | 2023-09-16 | ||
| Enamine | EN300-216181-1.0g |
3-ethynylpiperidine |
794533-54-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-216181-2.5g |
3-ethynylpiperidine |
794533-54-3 | 2.5g |
$487.0 | 2023-09-16 | ||
| Enamine | EN300-216181-5.0g |
3-ethynylpiperidine |
794533-54-3 | 5.0g |
$882.0 | 2023-02-22 |
3-Ethynylpiperidine Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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